Cas no 2265925-12-8 (Juncatrin A)

• Product Name: Juncatrin A
• CAS No: 2265925-12-8
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 4742474
• PubChem ID: 141730302
• Update Time: 2025-10-27

Juncatrin A Chemical and Physical Properties

Names and Identifiers

• Juncatrin A
• 2265925-12-8
• AKOS040762882

• Inchi： 1S/C18H18O3/c1-9-12-4-5-14-15(13(12)6-7-16(9)20)8-17(21)10(2)18(14)11(3)19/h6-8,20-21H,4-5H2,1-3H3
• InChI Key： BKYRXSJSNCLUHM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2=C(C3C(CC2)=C(C)C(O)=CC=3)C=C(O)C=1C

Computed Properties

• Exact Mass: 282.125594432g/mol
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.5Ų

Juncatrin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes